Cas no 719270-07-2 (3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)-)
719270-07-2 structure
Product Name:3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)-
CAS No:719270-07-2
MF:C10H19NO2
MW:185.26336312294
CID:544812
PubChem ID:28345451
Update Time:2025-04-19
3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)-
- 1-[(3R)-3-(hydroxymethyl)piperidin-1-yl]butan-1-one
- DTXSID20651311
- 719270-07-2
-
- Inchi: 1S/C10H19NO2/c1-2-4-10(13)11-6-3-5-9(7-11)8-12/h9,12H,2-8H2,1H3/t9-/m1/s1
- InChI Key: LMOWXZNBUJSNNP-SECBINFHSA-N
- SMILES: OC[C@H]1CN(C(CCC)=O)CCC1
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
719270-07-2 (3-Piperidinemethanol, 1-(1-oxobutyl)-, (3R)-) Related Products
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